Cas no 53092-24-3 (2,5-Cyclohexadiene-1,4-dione,2,3-dimethoxy-5-(octadecylthio)-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,3-dimethoxy-5-(octadecylthio)-
• CAS No: 53092-24-3
• MF: C₂₆H₄₄O₄S
• MW: 452.690167427063
• CID: 381960
• PubChem ID: 315097
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,3-dimethoxy-5-(octadecylthio)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,3-dimethoxy-5-(octadecylthio)-
• 2,3-dimethoxy-5-octadecylsulfanylcyclohexa-2,5-diene-1,4-dione
• DTXSID40311107
• 53092-24-3
• NSC-238135
• NSC238135

• Inchi： 1S/C26H44O4S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-31-23-21-22(27)25(29-2)26(30-3)24(23)28/h21H,4-20H2,1-3H3
• InChI Key： YLAUEFDMJMWULR-UHFFFAOYSA-N
• SMILES： S(C1=CC(C(=C(C1=O)OC)OC)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 452.29622
• Monoisotopic Mass: 452.296
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 20
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 575.4°C at 760 mmHg
• Flash Point: 274.1°C
• Refractive Index: 1.506
• PSA: 52.6
• LogP: 7.52120